Cas no 3757-53-7 (5-Methyl-1H-pyrrole-2-carboxylic acid)

5-Methyl-1H-pyrrole-2-carboxylic acid structure
3757-53-7 structure
Product Name:5-Methyl-1H-pyrrole-2-carboxylic acid
CAS No:3757-53-7
MF:C6H7NO2
MW:125.125281572342
MDL:MFCD03011381
CID:922403
PubChem ID:12909452
Update Time:2025-09-28

5-Methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1H-pyrrole-2-carboxylic acid
    • 5-Methylpyrrole-2-Carboxylic Acid
    • 4-methyl-pyrrole-2-carboxylic acid
    • 5-Methylpyrrol-2-carbonsaeure
    • 5-methyl-pyrrole-2-carboxylic acid
    • 5-METHYL-1H-PYRROLE-2-CARBOXYLICACID
    • UFYABCWJPZTWHA-UHFFFAOYSA-N
    • 4808AB
    • AK100045
    • 1H-Pyrrole-2-carboxylic acid, 5-methyl-
    • AB1007404
    • ST24033047
    • ZB0802
    • Q27455851
    • SY107233
    • SB62048
    • BCP31754
    • SCHEMBL1664245
    • EN300-145549
    • DS-3460
    • AMY4812
    • DTXSID20512716
    • MFCD03011381
    • O11470
    • AKOS006243273
    • 3757-53-7
    • 2-Pyrrolecarboxylic acid, 5-methyl-
    • MDL： MFCD03011381
    • Inchi： 1S/C6H7NO2/c1-4-2-3-5(7-4)6(8)9/h2-3,7H,1H3,(H,8,9)
    • InChI Key： UFYABCWJPZTWHA-UHFFFAOYSA-N
    • SMILES： OC(C1=CC=C(C)N1)=O

Computed Properties

  • Exact Mass: 125.04800
  • Monoisotopic Mass: 125.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.1
  • XLogP3: 1

Experimental Properties

  • Density: 1.296
  • Boiling Point: 326.3°C at 760 mmHg
  • Flash Point: 151.124°C
  • Refractive Index: 1.587
  • PSA: 53.09000
  • LogP: 1.02130

5-Methyl-1H-pyrrole-2-carboxylic acid Security Information

5-Methyl-1H-pyrrole-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-1H-pyrrole-2-carboxylic acid Pricemore >>

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5-Methyl-1H-pyrrole-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3757-53-7)5-Methyl-1H-pyrrole-2-carboxylic acid
Order Number:A874066
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:41
Price ($):360.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3757-53-7)5-METHYL-1H-PYRROLE-2-CARBOXYLIC ACID
Order Number:sfd6314
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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3757-53-7 (5-Methyl-1H-pyrrole-2-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:3757-53-7)5-Methyl-1H-pyrrole-2-carboxylic acid
A874066
Purity:99%
Quantity:5g
Price ($):360.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:3757-53-7)5-METHYL-1H-PYRROLE-2-CARBOXYLIC ACID
sfd6314
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email